Cas no 108-20-3 (Isopropyl ether)

• Product Name: Isopropyl ether
• CAS No: 108-20-3
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00008880
• CID: 35478
• PubChem ID: 253661557
• Update Time: 2025-06-15

Isopropyl ether Chemical and Physical Properties

Names and Identifiers

• Isopropyl ether
• (iso-C3H7)2O
• 1,1'-Dimethyldiethyl ether
• 1-methyl-1-(1-methylethoxy)ethane
• 2,2’-oxybis-propan
• 2,2’-oxybispropane
• 2,2’-oxybis-Propane
• 2,2'-Oxybispropane
• 2,4-dimethyl-3-oxapentane
• Isopropyl Ether (stabilized with BHT)
• Isopropyl Ether (stabilized with HQ)
• Isopropyl ether
• Diisopropyl ether
• DIISOPROPYL ETHER GR ACS
• Diisopropyl etherneat
• 2-ISOPROPOXYPROPANE
• diisopropyloxide
• Diisoproyl ether
• DIPE
• Ether,isopropyl
• i-propyl ether
• Isopropyl oxide
• Isoprpyl ether
• izopropylowyeter
• Diisopropyl Ether (stabilized with BHT)
• Diisopropyl Ether (stabilized with HQ)
• Isopropyl ethe
• Diisopropyleth
• Diisopropylether
• Ether, isopropyl
• 2-propyl ether
• InChI=1/C6H14O/c1-5(2)7-6(3)4/h5-6H,1-4H
• Ether isopropylique [French]
• iso-propyl ether
• Diisopropyl ether, p.a., 99.0%, contains 0.0004-0.0007% BHT
• Diisopropyl ether, SAJ first grade, >=99.0%
• 2,2'-oxydipropane
• Izopropylowy eter [Polish]
• Diisopropyl ether, LR, 98%
• SCHEMBL1296
• di-isopropylether
• Diisopropyl ether, puriss. p.a., >=98.5% (GC)
• DO7Y998826
• Tox21_202551
• Diisopropyl ether, analytical standard
• 2-propan-2-yloxypropane
• Di Isopropyl Ether
• isopropy ether
• EINECS 203-560-6
• ISOPROPYL ETHER [MI]
• Q418989
• UN1159
• DIISOPROPYL-ETHER
• Diisopropyl ether, contains either BHT or hydroquinone as stabilizer, ACS reagent, >=99.0%
• I0172
• di-iso-propyl-ether
• diisoproylether
• J-002069
• EC 203-560-6
• Diiospropyl ether
• UNII-DO7Y998826
• Izopropylowy eter
• NCGC00260100-01
• AKOS009031514
• Di(2-propyl) ether
• diisoproply ether
• 2,2'-Oxybis-propane
• Diisopropyl ether, LR, >=98%
• FT-0627486
• di-iso-propyl ether
• 2-isopropoxy-propane
• i-Pr2O
• di-isopropyl-ether
• 108-20-3
• F0001-0159
• DTXSID4021890
• Propane, 2,2'-oxybis-
• NCGC00166211-01
• Diisopropyl ether [UN1159] [Flammable liquid]
• CAS-108-20-3
• Diisopropyl oxide
• bis(1-methylethyl)ether
• Diisopropyl ether, JIS special grade, >=99.0%
• Diisopropyl ether, UV HPLC spectroscopic, 99.8%, contains 0.0004-0.0007% BHT
• HSDB 624
• MFCD00008880
• Diisopropyl ether, anhydrous, 99%, contains either BHT or hydroquinone as stabilizer
• Diisopropyl ether, ReagentPlus(R), 99%, contains either BHT or hydroquinone as stabilizer
• DTXCID401890
• AI3-24270
• UN 1159
• Bis(isopropyl) ether
• (i-Pr)2O
• I0917
• iPr2O
• Ether isopropylique
• Di-isopropyl ether
• di-iso-propylether
• ISOPROPYL ETHER [HSDB]
• CHEMBL3185565
• NS00003939
• Isopropyl ether 98%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Isopropyl ether 98%, SuperDry, Water≤50 ppm (by K.F.)
• 2-(propan-2-yloxy)propane
• 2Isopropoxypropane
• Propane, 2,2'oxybis
• 2,2'oxybispropane
• STL280503
• Isopropylether
• Isopropyl ether (ACGIH:OSHA)
• Diisopropyl etheranhydrous, contains BHT (50-100 ppm) as stabilizer
• Diisopropyl ether, Stabilized, ACS Grade

• MDL： MFCD00008880
• Inchi： 1S/C6H14O/c1-5(2)7-6(3)4/h5-6H,1-4H3
• InChI Key： ZAFNJMIOTHYJRJ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C)C
• BRN： 1731256

Computed Properties

• Exact Mass: 102.10400
• Monoisotopic Mass: 102.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 33.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Ionization Potential: 9.20 eV
• Color/Form: Colorless liquid with an ether like odor. [1]
• Density: 0.724 g/mL at 20 °C
  0.725 g/mL at 25 °C(lit.)
• Melting Point: -60°C(lit.)
• Boiling Point: 68°C(lit.)
• Flash Point: Fahrenheit: -20.2 ° f
  Celsius: -29 ° c
  
• Refractive Index: n20/D 1.367(lit.)
  n20/D 1.368
• Solubility: 3.11g/l
• Water Partition Coefficient: 9 g/L (20 ºC)
• Stability/Shelf Life: Stability Extremely flammable. This material is a serious fire and explosion risk. Vapour may travel considerable distances to an ignition source, which need not be an open flame, but may be a hot plate, steam pipe, etc. Vapour may be ignited by the static electricty which can build up when isopropyl ether is being poured from one vessel
• PSA: 9.23000
• LogP: 1.81980
• Merck: 5212
• Vapor Pressure: 120 mmHg ( 20 °C)
• FEMA: 2731
• Sensitiveness: Sensitive to light
• Solubility: Insoluble in water, miscible in ethanol, ether, benzene, chloroform and other most organic solvents. [15]

Isopropyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H336
• Warning Statement： P210,P261
• Hazardous Material transportation number：UN 1159 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-19-52/53-66-67
• Safety Instruction： S9-S16-S29-S33
• FLUKA BRAND F CODES：10
• RTECS：TZ5425000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• Toxicity：LD50 in 14 day old, young adult, adult rats (ml/kg): 6.4, 16.5, 16.0 orally (Kimura)
• Explosive Limit：1-21%, 100°F
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R19; R66; R67
• Storage Condition：Flammable area

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on Isopropyl ether

Recent Advances in the Application of Isopropyl Ether (CAS 108-20-3) in Chemical and Biomedical Research

Isopropyl ether (CAS 108-20-3), also known as diisopropyl ether, is a widely used organic solvent with significant applications in chemical synthesis, pharmaceutical manufacturing, and biomedical research. Recent studies have highlighted its role in enhancing reaction efficiencies, improving drug formulations, and serving as a critical component in extraction processes. This research brief synthesizes the latest findings on the properties, applications, and safety considerations of isopropyl ether, providing valuable insights for professionals in the field.

One of the key areas of recent research focuses on the use of isopropyl ether as a solvent in the synthesis of active pharmaceutical ingredients (APIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that isopropyl ether significantly improved the yield and purity of a novel anticancer compound by optimizing the reaction conditions. The study emphasized the solvent's low boiling point (68.5°C) and excellent miscibility with other organic solvents as critical factors in its effectiveness.

In addition to its role in chemical synthesis, isopropyl ether has been investigated for its potential in drug delivery systems. A recent paper in the International Journal of Pharmaceutics explored its use as a co-solvent in lipid-based formulations, enhancing the solubility and bioavailability of poorly water-soluble drugs. The researchers reported that isopropyl ether's ability to form stable emulsions with lipids and surfactants makes it a promising candidate for oral and topical drug delivery.

Safety and environmental considerations have also been a focal point in recent studies. While isopropyl ether is generally regarded as safe for laboratory use, its flammability and potential for peroxide formation require careful handling. A 2022 review in Chemical Health & Safety highlighted best practices for storage and disposal, including the use of stabilizers to prevent peroxide accumulation. Furthermore, advancements in green chemistry have spurred interest in developing safer alternatives, though isopropyl ether remains indispensable in many applications due to its unique properties.

Looking ahead, ongoing research aims to expand the utility of isopropyl ether in emerging fields such as nanotechnology and bioconjugation. Preliminary findings from a 2023 conference presentation suggested its potential as a stabilizing agent for gold nanoparticles, which could have implications for diagnostic imaging and targeted drug delivery. These developments underscore the enduring relevance of isopropyl ether in advancing chemical and biomedical research.

In conclusion, isopropyl ether (CAS 108-20-3) continues to play a pivotal role in the chemical and biomedical sciences, driven by its versatility and efficacy as a solvent. The latest research underscores its importance in API synthesis, drug delivery, and nanotechnology, while also addressing critical safety considerations. As the field evolves, further studies will likely uncover new applications and refine existing protocols, ensuring its continued utility in scientific and industrial settings.